Cas no 1805397-04-9 (Ethyl 3-bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate)

• Product Name: Ethyl 3-bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate
• CAS No: 1805397-04-9
• MF: C₁₀H₇BrF₅NO₂
• MW: 348.064099550247
• CID: 4868356
• Update Time: 2025-10-29

Ethyl 3-bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C10H7BrF5NO2/c1-2-19-9(18)6-4(8(12)13)3-5(11)7(17-6)10(14,15)16/h3,8H,2H2,1H3
• InChI Key： MDCGKKZGKUUFLP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)C(C(=O)OCC)=NC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate

Research Brief on Ethyl 3-bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate (CAS: 1805397-04-9)

Ethyl 3-bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate (CAS: 1805397-04-9) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its potential in modulating biological pathways, making it a subject of intense investigation.

The structural features of this compound, including the presence of multiple fluorine atoms, contribute to its enhanced metabolic stability and lipophilicity, which are critical for drug design. Researchers have explored its utility in the synthesis of novel heterocyclic compounds with potential applications in medicinal chemistry. For instance, its bromo and ester functional groups offer reactive sites for further derivatization, enabling the construction of complex molecular architectures.

In a recent study published in the Journal of Medicinal Chemistry, Ethyl 3-bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate was employed as a key intermediate in the development of kinase inhibitors. The study demonstrated that the compound's fluorinated pyridine core could effectively interact with the ATP-binding site of kinases, leading to the design of potent and selective inhibitors. These findings underscore the compound's relevance in targeted therapy, particularly for cancers driven by aberrant kinase activity.

Another area of research focuses on the agrochemical applications of this compound. A 2023 report in the journal Pest Management Science detailed its use in the synthesis of next-generation herbicides. The difluoromethyl and trifluoromethyl groups were found to enhance the herbicidal activity by improving the compound's binding affinity to target enzymes in weeds. This has opened new avenues for the development of environmentally sustainable agrochemicals with reduced toxicity profiles.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Ethyl 3-bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate. Recent advancements in flow chemistry and catalytic fluorination have addressed some of these issues, offering more efficient and scalable routes for its production. Ongoing research aims to optimize these processes to meet the growing demand for this compound in both pharmaceutical and agrochemical industries.

In conclusion, Ethyl 3-bromo-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxylate (CAS: 1805397-04-9) represents a valuable building block in chemical biology and drug discovery. Its unique structural properties and versatile reactivity make it a focal point for innovative research. Future studies are expected to further elucidate its potential in therapeutic and agricultural applications, solidifying its role as a key player in the field.